![molecular formula C17H21ClN2OS B6270050 [(2-ethyl-4-methyl-1,3-oxazol-5-yl)methyl][(3-methyl-1-benzothiophen-2-yl)methyl]amine hydrochloride CAS No. 2418667-63-5](/img/no-structure.png)
[(2-ethyl-4-methyl-1,3-oxazol-5-yl)methyl][(3-methyl-1-benzothiophen-2-yl)methyl]amine hydrochloride
Overview
Description
Oxazole is a heterocyclic compound containing an oxygen atom and a nitrogen atom in a five-membered ring . It is an important heterocyclic nucleus having a wide spectrum of biological activities . Benzothiophene is a polycyclic aromatic compound that is based on a fused benzene and thiophene ring .
Synthesis Analysis
The synthesis of oxazole derivatives has been a field of interest for a long time due to their increasing importance in medicinal chemistry . Various methods have been developed for the synthesis of oxazole derivatives .Molecular Structure Analysis
Oxazoles have a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between .Chemical Reactions Analysis
The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities . Various chemical reactions involving oxazole derivatives have been reported .Physical And Chemical Properties Analysis
The physical and chemical properties of oxazole derivatives can vary widely depending on their structure .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '[(2-ethyl-4-methyl-1,3-oxazol-5-yl)methyl][(3-methyl-1-benzothiophen-2-yl)methyl]amine hydrochloride' involves the reaction of two starting materials, namely 2-ethyl-4-methyl-5-formyl-1,3-oxazole and 3-methyl-2-benzothiophenemethylamine hydrochloride, followed by reduction and condensation reactions.", "Starting Materials": [ "2-ethyl-4-methyl-5-formyl-1,3-oxazole", "3-methyl-2-benzothiophenemethylamine hydrochloride" ], "Reaction": [ "Step 1: 2-ethyl-4-methyl-5-formyl-1,3-oxazole is reacted with sodium borohydride in methanol to yield 2-ethyl-4-methyl-1,3-oxazol-5-ylmethanol.", "Step 2: 3-methyl-2-benzothiophenemethylamine hydrochloride is reacted with sodium hydroxide in water to yield 3-methyl-2-benzothiophenemethylamine.", "Step 3: 2-ethyl-4-methyl-1,3-oxazol-5-ylmethanol and 3-methyl-2-benzothiophenemethylamine are condensed in the presence of acetic acid to yield the desired compound '[(2-ethyl-4-methyl-1,3-oxazol-5-yl)methyl][(3-methyl-1-benzothiophen-2-yl)methyl]amine'.", "Step 4: The resulting compound is then treated with hydrochloric acid to yield the final product '[(2-ethyl-4-methyl-1,3-oxazol-5-yl)methyl][(3-methyl-1-benzothiophen-2-yl)methyl]amine hydrochloride'." ] } | |
CAS RN |
2418667-63-5 |
Molecular Formula |
C17H21ClN2OS |
Molecular Weight |
336.9 |
Purity |
87 |
Origin of Product |
United States |
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